Rabelomycin

• Molecular Formula: C19H14O6
• Molecular Weight: 338.3 g/mol
• IUPAC Name: (3R)-3,6,8-trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
• InChI: InChI=1S/C19H14O6/c1-19(25)6-8-5-11(21)15-16(13(8)12(22)7-19)17(23)9-3-2-4-10(20)14(9)18(15)24/h2-5,20-21,25H,6-7H2,1H3/t19-/m1/s1
• InChI Key: JJOLHRYZQSDLSA-LJQANCHMSA-N
• Isomeric SMILES: C[C@]1(CC2=CC(=C3C(=C2C(=O)C1)C(=O)C4=C(C3=O)C(=CC=C4)O)O)O
• SMILES: CC1(CC2=CC(=C3C(=C2C(=O)C1)C(=O)C4=C(C3=O)C(=CC=C4)O)O)O
• synonyms: rabelomycin

Description

Rabelomycin is an angucycline.

Scientific Research Applications

Isolation and Characterization

Rabelomycin, a benz[a]anthraquinone antibiotic, was isolated from the fermentation broths of Streptomyces olivaceus. It exhibits activity against gram-positive microorganisms and loses water easily when treated with acid, leading to its proposed structures (Liu et al., 1970).

Enzymatic Synthesis

A one-pot enzymatic total synthesis of rabelomycin was accomplished, starting from acetyl-CoA and malonyl-CoA. This synthesis involved a mixture of polyketide synthase (PKS) enzymes from various biosynthetic pathways, comparing in vitro and in vivo catalysis (Kharel et al., 2010).

Biosynthesis Studies

The biosynthesis of vineomycins and their relationship with rabelomycin were explored, showing a close biosynthetic connection among various benz[a]anthraquinone antibiotics (Imamura et al., 1982).

Novel Compounds Isolation

Baikalomycins A-C, new angucyclines, were isolated alongside rabelomycin from a Streptomyces strain. These compounds demonstrated varying degrees of anticancer activity, highlighting the potential of rabelomycin in cancer research (Voitsekhovskaia et al., 2020).

Angucycline Synthesis

The synthesis of an angucyclinone hybrid combining the structural features of rabelomycin was described, showcasing the potential of rabelomycin in the development of novel synthetic compounds (Krohn et al., 1993).

Inhibitory Activity

Rabelomycin demonstrated potent inhibitory activity in the inducible nitric oxide synthase (iNOS) assay, suggesting its use in anti-inflammatory research (Alvi et al., 2000).

Production Enhancement

Research on Streptomyces dengpaensis highlighted methods for enhanced rabelomycin production, crucial for its use in further research and potential therapeutic applications (Li et al., 2020).

Functional Characterization

The functional role of the jadI gene in the biosynthesis of rabelomycin was explored, providing insights into the genetic and enzymatic processes involved in its production (Kulowski et al., 1999).

Cytotoxic Activity

Rabelomycin displayed significant cytotoxicity against various human cancer cell lines, suggesting its potential application in cancer research and therapy (Bao et al., 2018).